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Compound of Interest

Compound Name: Sulfur tetrachloride

Cat. No.: B084817 Get Quote

This guide provides troubleshooting advice and frequently asked questions for researchers,

scientists, and drug development professionals working with sulfur tetrachloride (SCl₄),

particularly concerning its decomposition at temperatures above -30°C.

Frequently Asked Questions (FAQs)
Q1: What is sulfur tetrachloride and why is it unstable?

Sulfur tetrachloride (SCl₄) is an inorganic compound that exists as an unstable pale yellow

solid.[1] Its instability is a key characteristic, and it readily decomposes at temperatures above

-30°C (242 K).[2] This thermal instability necessitates careful handling and storage at low

temperatures to prevent degradation.[2]

Q2: What are the primary decomposition products of sulfur tetrachloride?

Above -30°C, sulfur tetrachloride decomposes into sulfur dichloride (SCl₂) and chlorine (Cl₂)

gas.[1] The decomposition reaction is as follows: SCl₄ → SCl₂ + Cl₂.[1]

Q3: How can I visually identify if my sulfur tetrachloride sample is decomposing?

Decomposition can be suspected if you observe the formation of a reddish-brown liquid, which

is characteristic of sulfur dichloride, and the evolution of a pungent, chlorine-like gas. The solid

SCl₄ itself is a pale yellow powder.[1][3]
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Q4: What are the safety hazards associated with sulfur tetrachloride and its decomposition

products?

Sulfur tetrachloride is corrosive and can cause severe skin burns and eye damage.[4] It is

also highly toxic if inhaled or ingested.[3] Its decomposition products are also hazardous: sulfur

dichloride is corrosive and irritating, while chlorine gas is a toxic respiratory irritant.[3][5] All

handling of SCl₄ and its products should be performed in a well-ventilated fume hood with

appropriate personal protective equipment (PPE), including gloves and eye protection.[6][7]

Q5: How should sulfur tetrachloride be properly stored to prevent decomposition?

To prevent decomposition, sulfur tetrachloride must be stored in a cool, dry place, away from

ignition sources and oxidizing agents, and protected from direct sunlight.[3] Specifically, it

should be maintained at temperatures below -30°C.[2]

Troubleshooting Guide
Problem: My sulfur tetrachloride sample appears to be degrading, showing a liquid phase

and a strong odor.

Possible Cause 1: Elevated Temperature. The most likely cause is that the sample has been

exposed to temperatures above its decomposition point of -30°C.[1]

Solution 1: Immediately cool the sample to below -30°C using a suitable cooling bath (e.g.,

dry ice/acetone). Ensure that the storage facility is consistently maintaining the required low

temperature.

Possible Cause 2: Presence of Moisture. Sulfur tetrachloride reacts violently with water

(hydrolyzes) to produce hydrogen chloride and thionyl chloride, which can further

decompose.[1]

Solution 2: Ensure that all glassware and handling equipment are scrupulously dried before

use. Handle the compound under an inert, dry atmosphere (e.g., in a glovebox or using

Schlenk line techniques).

Problem: A reaction involving sulfur tetrachloride is yielding unexpected byproducts.
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Possible Cause: The decomposition of SCl₄ into SCl₂ and Cl₂ can introduce reactive species

into your experiment that may lead to unintended side reactions.[2]

Solution: Monitor the temperature of your reaction vessel closely to ensure it does not

exceed -30°C. If the reaction requires higher temperatures, consider alternative chlorinating

agents. Prepare the SCl₄ fresh at low temperatures immediately before use to minimize the

presence of decomposition products.

Quantitative Data Summary
The table below summarizes key quantitative data for sulfur tetrachloride.

Property Value Reference

Chemical Formula SCl₄ [1]

Molar Mass 173.87 g/mol [1]

Appearance Pale yellow solid [1]

Melting Point -31 °C (-24 °F; 242 K) [1]

Decomposition Temperature > -30 °C (242 K) [1][2]

Decomposition Products
Sulfur dichloride (SCl₂) and

Chlorine (Cl₂)
[1]

Experimental Protocols
Protocol: Low-Temperature Synthesis of Sulfur Tetrachloride

This protocol describes the synthesis of sulfur tetrachloride from sulfur dichloride and chlorine

gas, a process that must be conducted at cryogenic temperatures to ensure the stability of the

product.[2]

Materials:

Sulfur dichloride (SCl₂)

Chlorine (Cl₂) gas
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Schlenk flask or other suitable reaction vessel

Cooling bath (e.g., liquid nitrogen or a cryocooler capable of reaching 193 K / -80°C)

Dry, inert atmosphere supply (e.g., argon or nitrogen)

Procedure:

Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under a stream

of dry, inert gas.

Cooling: Place the reaction vessel in the cooling bath and allow it to equilibrate to a

temperature of 193 K (-80°C).[2]

Reactant Addition: Carefully introduce a known quantity of sulfur dichloride into the pre-

cooled reaction vessel.

Chlorination: Slowly bubble chlorine gas through the cold sulfur dichloride. The reaction is an

equilibrium, and the low temperature is crucial to drive it towards the formation of SCl₄.[2]

SCl₂ + Cl₂ ⇌ SCl₄

Monitoring: The formation of a pale yellow solid indicates the production of sulfur
tetrachloride.[1]

Storage: Once the reaction is complete, the resulting sulfur tetrachloride must be

maintained at or below the reaction temperature to prevent decomposition. It should be

stored under a dry, inert atmosphere.[2]

Visualizations

Sulfur Tetrachloride (SCl₄)
(Unstable Solid)

Sulfur Dichloride (SCl₂)
(Liquid)> -30°C

Chlorine (Cl₂)
(Gas)

> -30°C
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Click to download full resolution via product page

Caption: Decomposition pathway of sulfur tetrachloride above -30°C.
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Caption: Experimental workflow for the low-temperature synthesis of SCl₄.
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Caption: Troubleshooting logic for SCl₄ decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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